Cas no 94369-26-3 (5'-Cytidylic acid,dimethyl ester (7CI,9CI))

5'-Cytidylic acid,dimethyl ester (7CI,9CI) structure
94369-26-3 structure
Product name:5'-Cytidylic acid,dimethyl ester (7CI,9CI)
CAS No:94369-26-3
MF:C12H9N3O
MW:211.21936
CID:808366
PubChem ID:125150

5'-Cytidylic acid,dimethyl ester (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Cytidylic acid,dimethyl ester (7CI,9CI)
    • cytidine-5'-O-dimethylphosphate
    • 5'-Cytidylic acid, 2-(acetylamino)-3-O-(2-((2-((1-carboxy-3-((5,6-diamino-1-carboxy-6-oxohexyl)amino)-3-oxopropyl)amino)-1-methyl-2-oxoethyl)amino)-1-methyl-2-oxoethyl)-2-deoxy-, (1S-(1R*(S*(R*(S*))),5S*))-
    • C-5-O-Dmp
    • DTXSID90915593
    • 94369-26-3
    • [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dimethyl phosphate
    • 1-[5-O-(Dimethoxyphosphoryl)pentofuranosyl]-4-imino-1,4-dihydropyrimidin-2-ol
    • Inchi: InChI=1S/C11H18N3O8P/c1-19-23(18,20-2)21-5-6-8(15)9(16)10(22-6)14-4-3-7(12)13-11(14)17/h3-4,6,8-10,15-16H,5H2,1-2H3,(H2,12,13,17)/t6-,8-,9-,10-/m1/s1
    • InChI Key: ZRWXTABCMCKYMY-PEBGCTIMSA-N
    • SMILES: COP(=O)(OC)OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O

Computed Properties

  • Exact Mass: 351.083
  • Monoisotopic Mass: 351.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153Ų
  • XLogP3: _2.3

Experimental Properties

  • Density: 1.76
  • Boiling Point: 561.4°Cat760mmHg
  • Flash Point: 293.3°C
  • Refractive Index: 1.65

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